Cas no 2171657-71-7 (3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171657-71-7
• MF: C₂₅H₂₄N₄O₅
• MW: 460.481865882874
• CID: 6543887
• PubChem ID: 165532994
• Update Time: 2025-11-01

3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171657-71-7
• EN300-1564425

• Inchi： 1S/C25H24N4O5/c30-23(31)13-21(24(32)28-22-11-12-26-29(22)15-9-10-15)27-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,15,20-21H,9-10,13-14H2,(H,27,33)(H,28,32)(H,30,31)
• InChI Key： JBWMHKAMNALMTQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1=CC=NN1C1CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.17466988g/mol
• Monoisotopic Mass: 460.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(1-Cyclopropyl-1H-Pyrazol-5-yl)Carbamoyl-3-{(9H-Fluoren-9-yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171657-71-7, known as 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclopropyl group, a pyrazole ring, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural features contribute to its unique chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the cyclopropyl group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and purification processes.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with improved therapeutic indices. For instance, the integration of the Fmoc group allows for precise control over the molecule's reactivity during synthesis, making it an ideal candidate for multi-component reactions.

Moreover, the compound's propanoic acid backbone provides versatility in functionalization. This feature has been exploited in recent studies to develop novel inhibitors for enzymes involved in metabolic disorders. The combination of these structural elements has led to promising results in preclinical models, suggesting potential applications in treating conditions such as diabetes and obesity.

In terms of synthesis, the preparation of 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid involves a series of intricate reactions requiring precise control over reaction conditions. The use of advanced techniques such as microwave-assisted synthesis has significantly improved the yield and purity of this compound, making it more accessible for further research.

From an environmental standpoint, this compound demonstrates moderate biodegradability under specific conditions. However, ongoing research is focused on optimizing its degradation pathways to minimize ecological impact while maintaining its efficacy as a chemical building block.

In conclusion, 3-(1-cyclopropyl-1H-pyrazol-5-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino propanoic acid represents a cutting-edge chemical entity with vast potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within organic chemistry and pharmacology.